(2E)-3-(2-chlorophenyl)-N-{4-[(dimethylcarbamoyl)methyl]phenyl}prop-2-enamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]prop-2-enamide
• InChI: InChI=1S/C19H19ClN2O2/c1-22(2)19(24)13-14-7-10-16(11-8-14)21-18(23)12-9-15-5-3-4-6-17(15)20/h3-12H,13H2,1-2H3,(H,21,23)/b12-9+
• InChI Key: LCMKRQLVCXAWLA-FMIVXFBMSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, and studying the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

If the compound has a biological effect, the mechanism of action would involve understanding how the compound interacts with biological systems. This could involve binding to specific proteins, disrupting cellular processes, or a variety of other actions.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling the compound. This can include toxicity information, flammability, reactivity, and proper handling and disposal procedures.